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Compound Name: Cinnoline-7-carbonitrile

Cat. No.: B15247725

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of Cinnoline-7-
carbonitrile in antimicrobial research. While direct studies on Cinnoline-7-carbonitrile are
limited, this document compiles and extrapolates information from closely related cinnoline
derivatives to guide future research. The cinnoline scaffold is a promising heterocyclic structure
known for its broad pharmacological activities, including antibacterial and antifungal properties.

Introduction to Cinnoline Derivatives in
Antimicrobial Research

Cinnoline, a bicyclic aromatic heterocycle, and its derivatives have garnered significant
attention in medicinal chemistry due to their diverse biological activities.[1] Numerous studies
have demonstrated the potential of cinnoline-based compounds as antibacterial, antifungal,
antimalarial, and antitumor agents.[2][3] Modifications on the cinnoline ring, particularly at the
6th and 7th positions, have been shown to influence their antimicrobial potency. For instance,
derivatives with halogen substitutions at these positions have exhibited significant antimicrobial
activity.[2][4] One study identified a compound designated "CN-7," derived from a library of 6-
and 7-substituted cinnolines, as a potent agent against E. coli with a Minimum Inhibitory
Concentration (MIC) of 12.5 pg/mL.[5] This highlights the potential of Cinnoline-7-carbonitrile
as a subject for antimicrobial investigation.

Proposed Synthesis of Cinnoline-7-carbonitrile
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A plausible synthetic route for Cinnoline-7-carbonitrile can be adapted from established
methods for cinnoline synthesis, such as the Richter cinnoline synthesis.[6] A generalized
workflow for the synthesis and subsequent antimicrobial evaluation is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Utilizing Cinnoline-
7-carbonitrile in Antimicrobial Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15247725#utilizing-cinnoline-7-carbonitrile-in-
antimicrobial-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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